![molecular formula C17H26N2O2 B8811508 1-Boc-4-[(4-methylphenyl)amino]-piperidine](/img/structure/B8811508.png)
1-Boc-4-[(4-methylphenyl)amino]-piperidine
Cat. No. B8811508
M. Wt: 290.4 g/mol
InChI Key: VIQBBHKRRVSVDA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07491735B2
Procedure details
Using general procedure A, 1-Boc-4-piperidone (665 mg, 3.34 mmol) and p-toluidine (322 mg, 3.01 mmol) gave 4-p-tolylamino-piperidine-1-carboxylic acid tert-butyl ester as an off-white solid (842 mg, 96%).
Yield
96%
Identifiers
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REACTION_CXSMILES
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[C:1]([N:8]1[CH2:13][CH2:12][C:11](=O)[CH2:10][CH2:9]1)([O:3][C:4]([CH3:7])([CH3:6])[CH3:5])=[O:2].[NH2:15][C:16]1[CH:21]=[CH:20][C:19]([CH3:22])=[CH:18][CH:17]=1>>[C:4]([O:3][C:1]([N:8]1[CH2:13][CH2:12][CH:11]([NH:15][C:16]2[CH:21]=[CH:20][C:19]([CH3:22])=[CH:18][CH:17]=2)[CH2:10][CH2:9]1)=[O:2])([CH3:7])([CH3:6])[CH3:5]
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Inputs
Step One
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Name
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Quantity
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665 mg
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Type
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reactant
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Smiles
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C(=O)(OC(C)(C)C)N1CCC(CC1)=O
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Step Two
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Name
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Quantity
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322 mg
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Type
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reactant
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Smiles
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NC1=CC=C(C=C1)C
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(C)(C)(C)OC(=O)N1CCC(CC1)NC1=CC=C(C=C1)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 842 mg | |
| YIELD: PERCENTYIELD | 96% | |
| YIELD: CALCULATEDPERCENTYIELD | 96.3% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
